Cas no 2640977-63-3 (5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine)

• Product Name: 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
• CAS No: 2640977-63-3
• MF: C₁₆H₁₉FN₆
• MW: 314.360665559769
• CID: 5327358
• PubChem ID: 155798267
• Update Time: 2025-06-13

5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6756-3483
• AKOS040725588
• 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
• 2640977-63-3

• Inchi： 1S/C16H19FN6/c1-11-20-14-4-2-3-13(14)15(21-11)22-5-7-23(8-6-22)16-18-9-12(17)10-19-16/h9-10H,2-8H2,1H3
• InChI Key： GLBCBNPRDUGXQO-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)N1CCN(C2C3=C(CCC3)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 314.16552279g/mol
• Monoisotopic Mass: 314.16552279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58Ų

Additional information on 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

Introduction to 5-Fluoro-2-(4-{2-Methyl-5H,6H,7H-Cyclopenta[d]pyrimidin-4-yl}Piperazin-1-yl)Pyrimidine (CAS No. 2640977-63-3)

5-Fluoro-2-(4-{2-Methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine (CAS No. 2640977-63-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, including the presence of a fluorine atom and a cyclopenta[d]pyrimidine moiety, make it an intriguing candidate for various pharmacological applications.

The 5-fluoro substitution on the pyrimidine ring is a key structural element that can influence the compound's physicochemical properties and biological activity. Fluorine atoms are often introduced into drug molecules to enhance their metabolic stability, improve solubility, and modulate receptor binding affinity. In the case of 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine, the fluorine atom may contribute to its enhanced stability and improved pharmacokinetic profile.

The cyclopenta[d]pyrimidine moiety is another critical component of this compound. Cyclopenta[d]pyrimidines are a class of heterocyclic compounds that have been studied for their potential as anticancer agents, antiviral drugs, and modulators of various signaling pathways. The presence of this moiety in 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine suggests that it may exhibit similar biological activities and could be a valuable lead compound for further drug development.

The piperazine ring in the structure of 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with various biological targets. The piperazine ring can also enhance the lipophilicity of the molecule, which is crucial for its ability to cross cell membranes and reach its intended target.

Recent studies have highlighted the potential therapeutic applications of 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell growth and survival.

In addition to its anticancer properties, 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the modulation of viral entry or replication processes.

The pharmacokinetic properties of 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-y l} piperazin -1 - yl ) pyrimidine in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings suggest that this compound has a favorable safety profile and warrants further investigation in larger clinical trials.

In conclusion, 5-fluoro - 2 -( 4 -{ 2 -methyl - 5 H , 6 H , 7 H -cyclo penta [ d ] py rim idine - 4 - yl } p iper azine - 1 - yl ) py rim idine (CAS No. 2640977 - 63 - 3) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development in areas such as oncology and virology. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.